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Compound of Interest

Compound Name: Furan-2-carbohydrazide

Cat. No.: B108491

Furan-2-Carbohydrazide: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Furan-2-carbohydrazide, also known as 2-furoic hydrazide, is a heterocyclic organic
compound that serves as a versatile building block in medicinal chemistry and materials
science. Its furan ring is a key structural motif in numerous pharmacologically active
compounds, acting as a bioisostere for phenyl rings and contributing to modified metabolic
stability and drug-receptor interactions.[1] This guide provides an in-depth overview of the
chemical properties, structure, synthesis, and potential applications of furan-2-
carbohydrazide.

Chemical Structure and Properties

Furan-2-carbohydrazide consists of a furan ring substituted at the 2-position with a
carbohydrazide group. The presence of the furan ring, with its ether oxygen, provides both
hydrophobic and polar characteristics and allows for hydrogen bond acceptance, which can
enhance interactions with biological targets.[1]

Structure:

Smiles: 01C=CC=C1C(NN)=0][2]
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Table 1: General Chemical Properties

Property Value Reference
CAS Number 3326-71-4 [2][3][4]
Molecular Formula CsHeN202 [31[4]
Molecular Weight 126.11 g/mol [2][4]
EINECS Number 222-046-2 [3]

2-Furancarbohydrazide, 2-
Synonyms Furoic hydrazide, 2- [2][3]

Furoylhydrazine

Table 2: Physical and Chemical Properties

Property Value Reference
Appearance White to beige crystals [31[5]
Melting Point 75-79°C [21[31[5]
Boiling Point 279 °C [21[31[5]
Solubility Yery soluble in water; Soluble CIEIE]
in Methanol

pKa 12.18 + 0.10 (Predicted) [2][5]
Density 1.3541 (Rough Estimate) [2][5]
Refractive Index 1.5090 (Estimate) [2][5]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and confirmation of furan-2-
carbohydrazide.

Table 3: Key Spectroscopic Information
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Technique Data Reference

Spectra available for
reference. Key signals

1H NMR _ [61[7]
correspond to furan ring

protons and hydrazide protons.

Spectra available for
reference. Signals correspond

13C NMR _ [6]
to the carbons of the furan ring

and the carbony! group.

Characteristic peaks for N-H,
IR Spectroscopy C=0, and C-O-C stretching [6]
vibrations.

Molecular ion peak
Mass Spectrometry corresponding to the molecular  [8]

weight.

Note: Detailed spectral data can be found in various chemical databases and literature.[7] 2-
Furoic hydrazide has been used as a reagent for studying Fourier transform infrared spectra,
as well as 1H and 13C NMR spectra.[2]

Experimental Protocols
Synthesis of Furan-2-carbohydrazide

A common method for synthesizing furan-2-carbohydrazide involves the reaction of a furan-2-
carboxamide with a hydrazone.[9]

Protocol: From Furan-2-carboxamide and Acetone Azine[2][9]

o Apparatus Setup: A four-necked flask is fitted with a mechanical stirrer, a dropping funnel, a
thermometer, and a distillation column. The top of the distillation column's receiver is
connected to a conduit to absorb the ammonia gas produced.

e Reactant Charging: Charge the flask with 111.1 g of furan-2-carboxamide and 224 g of
acetone azine.
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» Heating and Dissolution: Turn on the stirrer and heat the reaction mixture to a temperature
between 100 °C and 120 °C to ensure the complete dissolution of the furan-2-carboxamide
in the acetone azine.

o Water Addition: Slowly add 70 ml of water dropwise through the dropping funnel, maintaining
the reaction temperature between 100 °C and 120 °C.

 Ammonia Removal: The ammonia produced during the reaction is removed via the
distillation column and can be recovered by condensation at 54°C to 58°C. The condensed
water vapor is returned to the reaction flask to continue participating in the reaction.

o Reaction Monitoring: After the water addition is complete, continue heating the mixture.
Monitor the reaction's progress by analyzing the amount of remaining furan-2-carboxamide
in the solution.

e Product Isolation: Once the furan-2-carboxamide has fully reacted, distill off the acetone and
water under a nitrogen atmosphere.

 Purification: The residual solid in the flask is then recrystallized from ethanol and dried to
yield the furan-2-carbohydrazide product.

Below is a visual representation of the synthesis and purification workflow.

Synthesis

Furan-2-carboxamide + Heat (100-120°C)
[ Acetone Azine ] % Stir || Add H20 dropwise

Pure Furan-2-carbohydrazide

Click to download full resolution via product page
Caption: Workflow for the synthesis and purification of furan-2-carbohydrazide.

Biological Activity and Potential Applications

Derivatives of furan-2-carbohydrazide have shown significant biological activity, making the
parent compound a valuable scaffold for drug discovery.

Anti-biofilm Activity: Furan-2-carboxamides, derived from furan-2-carbohydrazide, have
demonstrated notable antibiofilm activity against Pseudomonas aeruginosa.[8] This activity is
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believed to stem from the antagonism of the LasR receptor, a key component of the quorum-
sensing system in this bacterium. Quorum sensing is a cell-to-cell communication process that
allows bacteria to coordinate gene expression, including the formation of biofilms and the
production of virulence factors.[8] By inhibiting LasR, these compounds can disrupt this
communication, leading to a reduction in biofilm formation and virulence.[8]

The design of these active compounds often involves the bioisosteric replacement of a labile
furanone ring with the more stable furan-2-carboxamide moiety.[8]

Pseudomonas aeruginosa

Virulence & Biofilm
Gene Expression

Promotes

Activates

2 LasR Receptor
Antagonist

(e.g., C12-HSL)
(inhibits)__ -\
Furan-2-carbohydrazide i B
Derivative

Biofilm Formation &
Virulence Factor Production

Click to download full resolution via product page
Caption: Proposed mechanism of anti-biofilm activity via LasR antagonism.

Glucagon Receptor Antagonism: Furan-2-carbohydrazides have also been identified as orally
active glucagon receptor antagonists.[10] This activity is significant for the potential treatment
of type 2 diabetes, where hyperglucagonemia contributes to hyperglycemia. By blocking the
glucagon receptor, these compounds can help to lower blood glucose levels. Structure-activity
relationship (SAR) studies have led to the discovery of potent derivatives with good
bioavailability.[10]

Safety and Handling

Furan-2-carbohydrazide is stable under normal temperatures and pressures.[3] However, it
should be handled with appropriate safety precautions.

o Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from
incompatible substances like strong oxidizing agents and strong bases.[3] It is also
recommended to keep it in a dark place under an inert atmosphere.[2][5]
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e Handling: Use with adequate ventilation and minimize dust generation. Avoid contact with
eyes, skin, and clothing. Wash thoroughly after handling.[3]

o Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical
safety goggles, gloves, and protective clothing to prevent exposure.[3] A respirator may be
required depending on workplace conditions.[3]

e Hazards: May cause eye, skin, and respiratory tract irritation. The toxicological properties
have not been fully investigated.[3]

o Decomposition: Hazardous decomposition products include nitrogen oxides, carbon
monoxide, and carbon dioxide.[3]

In case of exposure, follow standard first-aid measures such as flushing eyes and skin with
plenty of water and moving to fresh air in case of inhalation.[3] Always consult the material
safety data sheet (MSDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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